Cas no 921620-77-1 (3-Formyl-2-iodobenzoic acid)

• Product Name: 3-Formyl-2-iodobenzoic acid
• CAS No: 921620-77-1
• MF: C₈H₅IO₃
• MW: 276.027974843979
• CID: 743839
• Update Time: 2023-08-03

3-Formyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-2-iodo-
• 3-formyl-2-iodobenzoic acid
• 3-Formyl-2-iodobenzoic acid

• Inchi： 1S/C8H5IO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,(H,11,12)
• InChI Key： YISUSKYRZNWKLO-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 54.4